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Chemical Properties & Stock Preparation

The table below summarizes the key chemical properties of HSL-IN-1 and the standard method for

preparing a 10 mM DMSO stock solution, based on information from the supplier, MedChemExpress [1].

Property Value / Instruction Notes

CAS Number 2095156-13-9 -

Molecular
Formula

C₁₉H₁₃BClF₃N₂O₄ -

Molecular Weight 436.58 g/mol Required for molarity calculations.

Recommended
Solvent

DMSO (Hyroscopic) Use newly opened, anhydrous DMSO.
Hygroscopic DMSO significantly impacts

solubility [1].

Stock Solution 10 mM (e.g., 10 µmol/mL) A common concentration for a master

stock.

Typical
Preparation

Dissolve 4.37 mg of HSL-IN-1 in 1 mL

of DMSO to achieve a 10 mM
solution.

This provides a ready-to-use

concentrate for further dilution in assay
buffers.
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Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing and storing your HSL-IN-1 stock solution.

Start Preparation

Weigh 4.37 mg HSL-IN-1

Add 1 mL anhydrous DMSO

Mix thoroughly (vortex/sonicate)

Aliquot into small volumes

Store at -20°C or -80°C

Thaw and use as needed

Record date and
concentration

Click to download full resolution via product page

Critical Considerations for Researchers
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When working with HSL-IN-1, paying attention to the following points will ensure the reliability of your

experimental results.

Solubility and Dilution: The supplier indicates that a 10 mM solution in DMSO has a concentration
of 12.5 mg/mL, which translates to a solubility of at least 28.63 mM [1]. When diluting the stock

solution for biological assays, the final DMSO concentration should typically be kept below 0.5-1.0%
to avoid cellular toxicity. The supplier provides example protocols for preparing in vivo working

solutions using co-solvents like PEG300, Tween-80, and saline [1].
Storage and Stability: For long-term stability, aliquot the stock solution into small, single-use vials to

minimize freeze-thaw cycles. The supplier recommends storage at -20°C for 1 month or -80°C for 6
months [1]. While one study suggests compounds in wet DMSO can be stable for up to two years at

4°C [2], best practice for a valuable assay compound like HSL-IN-1 is to use anhydrous DMSO and
store at the recommended lower temperatures.

Background on HSL: Hormone-sensitive lipase (HSL) is a key intracellular enzyme that hydrolyzes
diacylglycerols (DAG) as part of the lipolysis cascade [3] [4] [5]. Inhibiting HSL can reduce plasma

free fatty acid levels, which is a therapeutic strategy for investigating treatments for conditions like
insulin resistance, type 2 diabetes, and dyslipidemia [3] [6]. HSL-IN-1 is a potent and orally active

inhibitor with an IC₅₀ of 2 nM and a reduced reactive metabolite liability compared to earlier
compounds [1].

Filling the Information Gaps

The search results I obtained are limited in providing a full, standalone experimental protocol. To proceed

confidently, you may need to:

Consult the Supplier: The most detailed physicochemical and handling data for HSL-IN-1 will be in

its Certificate of Analysis (CoA) from the vendor (MedChemExpress) [1].
Reference Primary Literature: The original research article describing the discovery and

characterization of HSL-IN-1 (cited as "compound 24b") will contain the most comprehensive
experimental methods used by the developers [1].

Adapt General Best Practices: For aspects not covered, adhere to standard laboratory practices for
handling and dissolving DMSO-sensitive compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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